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Compound Name: Bronze

CAS No.: 12597-70-5

Cat. No.: B228318

Get Quote

This guide provides a comprehensive technical overview of the mechanical properties of

phosphor bronze, an alloy renowned for its strength, resilience, and corrosion resistance.

Tailored for researchers, scientists, and drug development professionals who may encounter

this material in instrumentation and equipment, this document delves into the core attributes of

phosphor bronze, the factors influencing its mechanical behavior, and the standardized

methods for its characterization.

Introduction: The Metallurgical Significance of
Phosphor Bronze
Phosphor bronze is a copper-based alloy containing tin (0.5% to 11%) and a smaller amount

of phosphorus (0.01% to 0.35%).[1][2][3] The deliberate addition of tin enhances the alloy's

strength and corrosion resistance, while phosphorus plays a crucial role in increasing its wear

resistance and stiffness.[1][2][3] This unique composition results in a material with a desirable

combination of toughness, a low coefficient of friction, and fine grain structure.[2] The

phosphorus also acts as a deoxidizer during the casting process, reducing the viscosity of the

molten alloy for easier and cleaner casting.[2]
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These alloys are widely utilized in applications demanding high fatigue resistance, excellent

formability, and good spring qualities.[1] Common uses include the manufacturing of springs,

electrical contacts, bearings, bushings, and various other components where durability and

reliability are paramount.[2][4][5][6]

Core Mechanical Properties: A Quantitative
Overview
The mechanical properties of phosphor bronze can be tailored through variations in

composition and thermomechanical processing, particularly through cold working and

annealing. The following tables summarize the typical mechanical properties for two common

grades of phosphor bronze: C51000 (Grade A) and C52100 (Grade C).

Table 1: Mechanical Properties of C51000 Phosphor Bronze (Grade A)

Property Annealed
Half Hard
(H02)

Hard (H04)
Spring
(H08)

Extra
Spring
(H10)

Tensile

Strength

(MPa)

324 - 400 400 - 503 524 - 627 655 - 758 689 - 786

Yield

Strength

(0.2% Offset)

(MPa)

131 - 241 379 483 552 586

Elongation

(% in 50mm)
45 - 64 15 10 4 3

Rockwell B

Hardness
12 - 64 60 - 85 84 - 93 92 - 98 94 - 99

Modulus of

Elasticity

(GPa)

\multicolumn{

5}{c
}{110 - 117}
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Data compiled from multiple sources.[7][8][9][10][11]

Table 2: Mechanical Properties of C52100 Phosphor Bronze (Grade C)

Property
Annealed
(O61)

Quarter
Hard (HO1)

Half Hard
(HO2)

Hard (HO4)
Extra Hard
(Spring)

Tensile

Strength

(MPa)

365 - 470 510 - 625 655 - 795 860 - 1035 965 min

Yield

Strength

(0.2% Offset)

(MPa)

117 - 220 468 - 585 550 - 724 830 - 1000 930 min

Elongation

(% in 50mm)
≥40 - ≥15 - -

Rockwell B

Hardness
45 - 75 - 80 - 90 90 - 100 -

Vickers

Hardness

(HV)

70 - 120 - 160 - 190 200 - 250 -

Modulus of

Elasticity

(GPa)

\multicolumn{

5}{c
}{110 - 117}

Data compiled from multiple sources.[12][13][14][15]

The Interplay of Composition, Processing, and
Mechanical Performance
The remarkable mechanical properties of phosphor bronze are not intrinsic but are a direct

consequence of its chemical composition and the thermomechanical treatments it undergoes.

Understanding this relationship is critical for material selection and application design.
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The Role of Alloying Elements
Tin (Sn): As a primary alloying element, tin is a solid-solution strengthener in copper.

Increasing the tin content generally leads to higher strength and hardness.[1][2] It also

significantly improves the corrosion resistance of the alloy.[1]

Phosphorus (P): The small but critical addition of phosphorus has a multifaceted effect. It

increases the wear resistance, stiffness, and fatigue strength.[1][2] During casting, it acts as

a deoxidant, which results in a cleaner, more sound microstructure, further enhancing the

mechanical properties.[2]

The Influence of Cold Working and Annealing
Cold working, such as rolling or drawing at room temperature, is a primary method for

strengthening phosphor bronze. This process introduces dislocations within the crystal

structure, which impede further dislocation movement, thereby increasing the material's

strength and hardness. The different temper designations (e.g., half hard, hard, spring)

correspond to the degree of cold work applied.

Annealing is a heat treatment process used to soften the material, typically after cold working.

By heating the alloy to a specific temperature range (for C52100, this is between 482 and

677°C), the internal stresses are relieved, and the microstructure recrystallizes, leading to

increased ductility and reduced hardness.[12]

The following diagram illustrates the relationship between processing, microstructure, and the

resulting mechanical properties.
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Caption: Influence of Composition and Processing on Mechanical Properties.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b228318/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-mechanical-properties-of-phosphor-bronze
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b228318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standardized Experimental Protocols for
Mechanical Characterization
To ensure consistency and comparability of data, the mechanical properties of phosphor

bronze are determined using standardized testing methods, primarily those established by

ASTM International.

Tensile Testing
Objective: To determine the tensile strength, yield strength, and elongation of the material. This

test provides critical data for understanding the material's behavior under uniaxial tensile

loading.

Applicable Standard: ASTM E8/E8M - "Standard Test Methods for Tension Testing of Metallic

Materials."

Methodology:

Specimen Preparation: A standardized "dog-bone" shaped specimen is machined from the

phosphor bronze material. The dimensions of the specimen are critical and must conform to

the specifications outlined in ASTM E8.

Test Setup: The specimen is securely gripped in a universal testing machine equipped with

an extensometer to accurately measure the strain.

Loading: A uniaxial tensile load is applied to the specimen at a constant rate of extension.

Data Acquisition: The applied load and the corresponding elongation of the specimen are

continuously recorded throughout the test.

Analysis: The recorded data is used to generate a stress-strain curve, from which the

ultimate tensile strength, yield strength (typically at 0.2% offset), and percent elongation at

fracture are determined.
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Caption: Workflow for Tensile Testing of Phosphor Bronze.

Hardness Testing
Objective: To assess the material's resistance to localized plastic deformation, such as

scratching or indentation. Hardness is a good indicator of wear resistance and is often used as

a quality control measure.
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Applicable Standards:

ASTM E18 - "Standard Test Methods for Rockwell Hardness of Metallic Materials."

ASTM E92 - "Standard Test Method for Vickers Hardness and Knoop Hardness of Metallic

Materials."

Methodology (Rockwell B Scale):

Surface Preparation: The surface of the phosphor bronze sample must be smooth, clean,

and free from any oxides or foreign matter.

Indenter Selection: For the Rockwell B scale, a 1/16-inch diameter steel ball indenter is

used.

Test Procedure:

A preliminary minor load is applied to the indenter to seat it on the material's surface.

A major load is then applied for a specified duration.

The major load is removed, and the depth of the indentation is measured by the testing

machine.

Hardness Value: The Rockwell B hardness number is inversely related to the depth of the

indentation and is read directly from the machine's dial or digital display.

For thinner sections or more precise measurements, the Vickers hardness test, which uses a

diamond pyramid indenter, may be more appropriate.[16]

Advanced Mechanical Considerations
Fatigue Strength
Phosphor bronzes are known for their excellent resistance to fatigue, which is the progressive

and localized structural damage that occurs when a material is subjected to cyclic loading.[1]

This property is critical for applications such as springs and electrical contacts that undergo

repeated stress cycles.[6] The fatigue strength is typically reported as the stress level below
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which the material can endure a very large number of cycles without failure. For C52100 in a

hard temper, the fatigue strength at 10^7 cycles can be around 300 MPa.[14]

Stress Relaxation
Stress relaxation is the time-dependent decrease in stress in a material held at a constant

strain. This is a crucial consideration for components like springs and electrical connectors that

must maintain a constant force over time, sometimes at elevated temperatures. Phosphor

bronzes generally exhibit good resistance to stress relaxation, particularly when compared to

brasses.[17] For instance, alloys like C510, C511, and C521 show adequate resistance to

stress relaxation when heated to 125°C for 3000 hours.[18]

Conclusion
The mechanical properties of phosphor bronze are a testament to the power of alloying and

thermomechanical processing. Its unique combination of high strength, excellent fatigue

resistance, and good formability makes it an indispensable material in a wide range of

demanding applications. For researchers and scientists, a thorough understanding of these

properties is essential for the design and reliability of scientific instrumentation and equipment.

The standardized testing protocols outlined in this guide provide a framework for the accurate

and reproducible characterization of this versatile alloy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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